1-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-4-(pyridin-3-ylsulfonyl)piperazine dihydrochloride

• IUPAC Name: 1-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-4-pyridin-3-ylsulfonylpiperazine;dihydrochloride
• InChI: InChI=1S/C16H23N5O2S.2ClH/c1-14-12-15(2)21(18-14)11-8-19-6-9-20(10-7-19)24(22,23)16-4-3-5-17-13-16;;/h3-5,12-13H,6-11H2,1-2H3;2*1H
• InChI Key: ZXMOZHRFMFKXCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCN2CCN(CC2)S(=O)(=O)C3=CN=CC=C3)C.Cl.Cl
• Molecular Formula: C16H25Cl2N5O2S
• Molecular Weight: 422.4 g/mol

Description

1-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-4-(pyridin-3-ylsulfonyl)piperazine dihydrochloride is a useful research compound. Its molecular formula is C16H25Cl2N5O2S and its molecular weight is 422.37. The purity is usually 95%.
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Scientific Research Applications

Molecular Interaction Studies

Research on compounds structurally related to the specified chemical often focuses on understanding their interactions with biological receptors. For example, studies on the molecular interaction of antagonistic compounds with the CB1 cannabinoid receptor have shed light on the conformational analysis and pharmacophore models, contributing to drug design principles for targeting cannabinoid receptors (Shim et al., 2002).

Antimicrobial and Antifungal Activity

Compounds with pyrazole, piperazine, and related structural motifs have been extensively studied for their antimicrobial and antifungal activities. For instance, novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker have shown potent antibacterial efficacies and biofilm inhibition activities, highlighting their potential in addressing antibiotic resistance (Mekky & Sanad, 2020).

Antitubercular Activity

The design and synthesis of novel compounds targeting tuberculosis have also been explored. Compounds utilizing the pyrazole and piperazine scaffolds have been assessed for their activity against Mycobacterium tuberculosis, offering insights into developing new therapeutic agents for this persistent health challenge (Reddy et al., 2014).

Anticancer Research

Additionally, the synthesis and evaluation of pyrazole and piperazine derivatives for their antiproliferative activity against various human cancer cell lines represent another critical research domain. These studies contribute to the ongoing search for more effective and targeted cancer treatments (Mallesha et al., 2012).